Cas no 61589-26-2 (1H-Indole-1-carboxamide, N-butyl-2,3-dihydro-)
61589-26-2 structure
Product Name:1H-Indole-1-carboxamide, N-butyl-2,3-dihydro-
CAS No:61589-26-2
MF:C13H18N2O
MW:218.294823169708
CID:473742
PubChem ID:13277270
Update Time:2025-04-19
1H-Indole-1-carboxamide, N-butyl-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-carboxamide, N-butyl-2,3-dihydro-
- N-butyl-2,3-dihydroindole-1-carboxamide
- 61589-26-2
- SCHEMBL7659645
- DTXSID70534089
- N-Butyl-2,3-dihydro-1H-indole-1-carboxamide
-
- Inchi: 1S/C13H18N2O/c1-2-3-9-14-13(16)15-10-8-11-6-4-5-7-12(11)15/h4-7H,2-3,8-10H2,1H3,(H,14,16)
- InChI Key: AQUSRVOVBMEBGS-UHFFFAOYSA-N
- SMILES: O=C(NCCCC)N1C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 218.14204
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
1H-Indole-1-carboxamide, N-butyl-2,3-dihydro- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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